1-[(4,5-diphenyl-1H-imidazol-1-yl)carbonyl]azepane

• IUPAC Name: azepan-1-yl-(4,5-diphenylimidazol-1-yl)methanone
• InChI: InChI=1S/C22H23N3O/c26-22(24-15-9-1-2-10-16-24)25-17-23-20(18-11-5-3-6-12-18)21(25)19-13-7-4-8-14-19/h3-8,11-14,17H,1-2,9-10,15-16H2
• InChI Key: KDUPAOIYIVROFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)N2C=NC(=C2C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol

Description

"1-[(4,5-diphenyl-1H-imidazol-1-yl)carbonyl]azepane" is a compound belonging to the class of imidazoles, a crucial structure in medicinal chemistry and material science. Imidazoles and their derivatives are known for their wide range of applications due to their significant biological activities and potential use in various chemical syntheses.

Synthesis Analysis

The synthesis of imidazole derivatives, like "1-[(4,5-diphenyl-1H-imidazol-1-yl)carbonyl]azepane," often involves the condensation of 1,2-diamines with dicarbonyl compounds in the presence of catalysts. For instance, a mild synthesis approach for enantiomerically pure imidazo-[1,2-a]azepines, closely related to the compound , has been demonstrated using Yb(OTf)3 as a catalyst. This method showcases the importance of both the reactants' geometric features and the choice of Lewis acid in achieving desired outcomes (Annunziata, Benaglia, & Raimondi, 2001).

Molecular Structure Analysis

The molecular structure of similar imidazole derivatives has been analyzed through various methods, including X-ray crystallography. These studies reveal the intricacies of intermolecular interactions, such as hydrogen bonding and π-π stacking, which significantly influence the compound's crystalline arrangement and stability (Sharma et al., 2019).

Chemical Reactions and Properties

Imidazole derivatives participate in a range of chemical reactions, underpinning their versatility in synthetic chemistry. For example, reactions involving nucleophilic carbenes with diazoalkanes have been studied, highlighting the potential for generating azines and other nitrogen-containing heterocycles, which are prevalent in many bioactive compounds (Hopkins et al., 2001).

Safety and Hazards

The safety and hazards associated with a chemical compound depend on its specific structure and properties. While some imidazole derivatives are used in commercially available drugs, the safety and hazards of “1-[(4,5-diphenyl-1H-imidazol-1-yl)carbonyl]azepane” are not documented in the literature.